1-(4-(3-Methoxypyrrolidin-1-yl)phenyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[4-(3-methoxypyrrolidin-1-yl)phenyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C19H23N3O2/c1-14-4-3-5-16(12-14)21-19(23)20-15-6-8-17(9-7-15)22-11-10-18(13-22)24-2/h3-9,12,18H,10-11,13H2,1-2H3,(H2,20,21,23)
• InChI Key: FFHLAOAAIQACNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)N3CCC(C3)OC
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

1-(4-(3-Methoxypyrrolidin-1-yl)phenyl)-3-(m-tolyl)urea, also known as MP-10, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anti-cancer Applications

Symmetrical N,N'-diarylureas, including derivatives similar in structure to 1-(4-(3-Methoxypyrrolidin-1-yl)phenyl)-3-(m-tolyl)urea, have been identified as potent activators of the eIF2α kinase heme-regulated inhibitor, reducing cancer cell proliferation by inhibiting the formation of the eIF2·GTP·tRNA(i)(Met) ternary complex. These compounds, through an optimization process aimed at improving solubility while preserving biological activity, have shown promise as leads for the development of non-toxic, target-specific anti-cancer agents (Denoyelle et al., 2012).

Neuropeptide Y5 Receptor Antagonists

Research into 1-(4-(3-Methoxypyrrolidin-1-yl)phenyl)-3-(m-tolyl)urea derivatives has led to the identification of potent neuropeptide Y5 (NPY5) receptor antagonists. Optimization of a lead compound for in vitro potency involved modifications to the stereochemistry, phenylethyl segment, urea portion, and the 4-phenoxyphenyl group on the molecule. The most potent compounds in this series exhibited IC(50)s less than 0.1 nM at the NPY5 receptor, acting as antagonists in cellular assays (Fotsch et al., 2001).

Soluble Epoxide Hydrolase (sEH) Inhibition

1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU), a close analog, serves as a potent inhibitor of soluble epoxide hydrolase (sEH), utilized in research for modulating inflammation and protecting against hypertension, neuropathic pain, and neurodegeneration. Despite its extensive use in various animal disease models, studies on its metabolism have been limited. The identification of TPPU metabolites and their contributions to safety and effectiveness has been a critical area of study (Wan et al., 2019).

Enzyme Inhibition and Anticancer Investigations

Urea derivatives, including those structurally similar to 1-(4-(3-Methoxypyrrolidin-1-yl)phenyl)-3-(m-tolyl)urea, have been synthesized and evaluated for their enzyme inhibition capabilities and anticancer activity. These compounds have shown a range of inhibitory effects on urease, β-glucuronidase, and snake venom phosphodiesterase enzymes. Furthermore, some derivatives exhibited in vitro anticancer activity, indicating their potential as therapeutic agents (Mustafa et al., 2014).